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Chemical Identifier and Key Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: RTI-111-d3
Cat. No.: S1816262

The table below summarizes the basic chemical information for RTI-111-d3 [1] [2].

Property Details

Chemical RTI 4229-111-d3 [1]

Name

Synonyms RTI-111-d3; (1R,2S,3S,5S)-3-(3,4-Dichlorophenyl)-8-(Methyl-d3)-8-

azabicyclo[3.2.1]octane-2-carboxylic Acid Methyl Ester Hydrochloride [1]

Molecular C16H20CIsNO2 [1]
Formula

Molecular 364.6945 g/mol [1]
Weight

CAS Number The parent compound (RTI-111 or Dichloropane) is 150653-91-1 [2]. RTI-111-d3 is a
deuterated form, and a specific CAS number was not located in the search results.

Hazard Identification and Safety Precautions

RTI-111-d3 is a deuterated form of Dichloropane (RTI-111). Understanding the properties of the parent

compound is crucial for risk assessment, as its pharmacology dictates the primary hazards [3] [2].
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Hazard Category

Considerations for RTI-111-d3 / Dichloropane

Pharmacological
Activity

Cardiovascular Toxicity

Neuropsychological

Effects

Physical Effects

Exposure Routes

Potent triple monoamine reuptake inhibitor (SNDRI). Affects dopamine,
serotonin, and norepinephrine systems [4] [3].

High risk of increased heart rate and blood pressure. Potential for abnormal
heartbeat and severe cardiac events, similar to cocaine [3].

Potential for cognitive euphoria, anxiety, disinhibition, and compulsive
redosing [3].

Stimulation, appetite suppression, teeth grinding, and vasoconstriction [3].

Primary risks are inhalation of powder and accidental ingestion. Skin
contact may also pose a risk [5].

Essential Safety Protocols

Based on general laboratory safety principles and the identified hazards [5]:

¢ Personal Protective Equipment (PPE): Wear appropriate gloves, lab coat, and safety goggles at a
minimum. Consider closed-toe shoes.

¢ Engineering Controls: Handle the substance within a certified chemical fume hood to prevent

inhalation exposure.

e Hygiene Practices: Strictly prohibit eating, drinking, or storing food in the lab. Wash hands
thoroughly after handling.

e Waste Disposal: Deactivate and dispose of all waste according with institutional hazardous chemical

waste protocols.

Emergency Procedures

The following flowchart outlines the immediate response to the most critical potential emergencies involving

this substance.
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Spill or Exposure Incident

Click to download full resolution via product page

Immediate First Aid and Reporting

¢ Inhalation: Move person to fresh air immediately. Seek medical attention and inform them of the
substance's stimulant properties [3].

¢ Skin Contact: Remove contaminated clothing. Wash skin thoroughly with soap and water [5].

¢ Eye Contact: Rinse eyes at an emergency eye wash station for at least 15 minutes, holding eyelids
open [5].

¢ Ingestion: Seek immediate medical help. Do not induce vomiting unless directed by a medical
professional.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s1816262?utm_src=pdf-body-img
https://psychonautwiki.org/wiki/Dichloropane
https://www.sparkl.me/learn/ib/chemistry-sl/laboratory-safety-protocols-and-techniques/revision-notes/2217
https://www.sparkl.me/learn/ib/chemistry-sl/laboratory-safety-protocols-and-techniques/revision-notes/2217
https://www.smolecule.com/products/s1816262?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e General: Report all incidents to your laboratory supervisor and institutional safety officer
immediately [5].

For Further Information

The search results indicate that RTI-111-d3 is used in research related to drug addiction, depression,
anorexia, and neurodegenerative diseases [6] [2]. For detailed experimental protocols, you may need to

consult specialized scientific literature or commercial suppliers directly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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